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Compound of Interest

Compound Name: Antibacterial agent 156

Cat. No.: B15136946

In the field of natural product synthesis, "Compound 57" has been used to denote a key
tetracyclic intermediate in the total synthesis of aberrarone, a complex diterpene.[1]

Chemical Structure and Properties

The core structure of this "Compound 57" is a 6-5-5-5 fused tetracyclic ring system, which
presents a significant synthetic challenge due to its sterically congested nature and multiple
guaternary carbon centers.[1] Specific quantitative properties for this intermediate are not
detailed in the provided literature, as the focus is on its role in the synthetic pathway.

Experimental Protocols

Synthesis of Tetracyclic Core 57:[1]

The synthesis of the tetracyclic compound 57 was achieved through a multi-step sequence
starting from a known precursor. A key step involved an intramolecular aldol reaction. The
general strategy is outlined below:

o Starting Material: A precursor molecule, 62, is converted to intermediate 61 through a
standard eight-step sequence.

o Stereoselective 1,4-addition: A Grignard reagent (63) is added to the convex face of
intermediate 61.
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e Aldol Condensation: The resulting Michael adduct (64) is treated with 10% H2S0O4 to yield
the aldol product.

» Further Transformations: Allylation of a related intermediate (21), followed by ozonolysis of
22 and an intramolecular aldol reaction of the derived ketoaldehyde, leads to the formation of
the tetracyclic core.

Synthetic Pathway Diagram
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Caption: Synthetic strategy towards the tetracyclic core of aberrarone (Compound 57).

Ventricosene (Compound 57)

In a different synthetic context, the natural product ventricosene has also been referred to as
"Compound 57."[2]

Chemical Structure and Properties

Ventricosene is a polycyclic hydrocarbon. Quantitative physicochemical data from the provided
search results are not available.

Experimental Protocols

Total Synthesis of Ventricosene:[2]

The total synthesis of ventricosene (57) was achieved through a sequence involving a key ring-
expansion step:[2]

e An intermediate (55) undergoes ring-expansion in the presence of a palladium catalyst
(PdCI2(MeCN)2) and DDQ to yield an exo-methylene cyclopentanone (56).
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e Subsequent functional group conversions lead to the final natural product, ventricosene (57).

Synthetic Workflow Diagram

Pd-catalyzed Functional Group

. Ring Expansion _ [ Exo-methylene Conversion .
Intermediate 55 ™| cyclopentanone 56 > Ventricosene (57)

Click to download full resolution via product page

Caption: Key steps in the total synthesis of ventricosene (Compound 57).

Cyanocobalamin Co-57

"Compound 57" is also used to refer to a radiolabeled form of Vitamin B12, Cyanocobalamin
Co-57, which is utilized as a radioactive diagnostic agent.[3][4]

Chemical Structure and Properties

Cyanocobalamin Co-57 has the same fundamental structure as Vitamin B12, with the naturally
occurring cobalt atom replaced by the radioactive isotope Cobalt-57.

Property Value Reference
Molecular Formula C63H88C0oN14014P [3]
Molecular Weight 1353.4 g/mol [3]
Half-life of Co-57 ~271.8 days [5]

o Gamma rays (primarily 122
Decay Emissions [6]
keV and 136 keV)

Mechanism of Action and Applications

Cyanocobalamin Co-57 functions as a radiopharmaceutical.[3] Its mechanism of action is
based on the biological pathways of Vitamin B12. After administration, its uptake and
distribution in the body can be tracked by detecting the emitted gamma radiation. This makes it
a valuable tool for diagnosing pernicious anemia and other conditions related to Vitamin B12
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malabsorption.[4] It is also used for blood volume studies and in the calibration of radiation
detection instruments.[5]

Diagnostic Workflow
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Caption: Diagnostic workflow utilizing Cyanocobalamin Co-57.

Other Chemical Entities Designated as "Compound
57"

The identifier "Compound 57" also appears in other unrelated research areas:

e SARS-CoV-2 Inhibitor Intermediate: A compound designated as 57 is a precursor in the
synthesis of allosteric inhibitors for the SARS-CoV-2 RNA-dependent RNA polymerase.[7]
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« Integrin Inhibitor Synthesis: In the development of small-molecule a5(31 integrin inhibitors for
asthma therapy, "compound 57" is one of several synthesized molecules for structure-activity
relationship (SAR) studies.[8]

o Marine Natural Products: The synthesis of model compounds for the stereochemical
assignment of marine polycyclic ether natural products has involved entities labeled as
"compound 57" and "ent-57".[9]

Conclusion

The term "Compound 57" is a non-specific identifier used across diverse areas of chemical
research. Without further context, it does not refer to a single, universally recognized chemical
substance. The examples provided above illustrate the varied nature of molecules that have
been assigned this label, ranging from complex synthetic intermediates to
radiopharmaceuticals. Researchers and scientists should exercise caution when encountering
this term and refer to the specific context of the publication to identify the precise chemical
structure and its associated properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aberrarone Diterpenes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136946#compound-57-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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